Cas no 2172023-49-1 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• CAS No: 2172023-49-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5860449
• PubChem ID: 165526319
• Update Time: 2025-10-28

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]cyclobutyl}acetic acid
• 2172023-49-1
• EN300-1496236

• Inchi： 1S/C27H32N2O5/c1-18(8-6-13-24(30)29-27(14-7-15-27)16-25(31)32)28-26(33)34-17-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,18,23H,6-8,13-17H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LYECRQCQSMTMIA-UHFFFAOYSA-N
• SMILES： OC(CC1(CCC1)NC(CCCC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid

Research Briefing on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2172023-49-1)

In recent years, the compound 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid (CAS: 2172023-49-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl core and Fmoc-protected aminohexanamide side chain, has shown promising applications in peptide synthesis, drug delivery, and targeted therapeutics. The following briefing synthesizes the latest research findings and highlights the potential of this compound in advancing biomedical research.

The primary interest in 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid stems from its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc (9-fluorenylmethoxycarbonyl) group serves as a protecting group for the amino functionality, enabling controlled deprotection and subsequent peptide chain elongation. Recent studies have demonstrated its efficacy in synthesizing complex cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to linear counterparts. The cyclobutyl ring in the structure further contributes to conformational rigidity, potentially improving binding affinity to biological targets.

Beyond peptide synthesis, researchers have explored the application of this compound in prodrug design. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a linker for attaching therapeutic payloads to targeting moieties. The carboxylic acid functionality allows for facile conjugation with hydroxyl or amine groups, while the Fmoc group can be selectively removed to reveal a reactive amine for further modifications. This dual functionality makes it an attractive candidate for developing antibody-drug conjugates (ADCs) and other targeted delivery systems.

Recent advancements in analytical techniques have also shed light on the compound's physicochemical properties. High-performance liquid chromatography (HPLC) and mass spectrometry analyses confirm its high purity and stability under standard storage conditions. Moreover, computational modeling studies have predicted favorable pharmacokinetic profiles, with moderate solubility and permeability characteristics that could be optimized for specific applications. These findings support its potential as a reliable reagent in both academic and industrial settings.

Looking ahead, ongoing research aims to expand the utility of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidocyclobutyl}acetic acid in novel therapeutic areas. Preliminary investigations suggest its potential in creating peptide-based inhibitors for protein-protein interactions, a challenging yet promising frontier in drug discovery. Additionally, its compatibility with automated synthesis platforms positions it as a valuable tool for high-throughput screening and combinatorial chemistry approaches. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical synthesis with biological applications.